Cas no 101048-46-8 (1,1,1-trifluoro-4-(4-fluorophenyl)but-3-en-2-one)

• Product Name: 1,1,1-trifluoro-4-(4-fluorophenyl)but-3-en-2-one
• CAS No: 101048-46-8
• MF: C₁₀H₆F₄O
• MW: 218.147656917572
• CID: 3552776
• PubChem ID: 10465953
• Update Time: 2025-11-02

1,1,1-trifluoro-4-(4-fluorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,1-trifluoro-4-(4-fluorophenyl)-, (E)-
• 3-Buten-2-one, 1,1,1-trifluoro-4-(4-fluorophenyl)-, (3E)-
• (E)-1,1,1-Trifluoro-4-(4-fluorophenyl)but-3-en-2-one
• 1,1,1-trifluoro-4-(4-fluorophenyl)but-3-en-2-one
• EN300-1943859
• [(E)-4-Fluorostyryl](trifluoromethyl) ketone
• XIPCNHGCKOIUGA-ZZXKWVIFSA-N
• 101048-46-8

• Inchi： 1S/C10H6F4O/c11-8-4-1-7(2-5-8)3-6-9(15)10(12,13)14/h1-6H/b6-3+
• InChI Key： XIPCNHGCKOIUGA-ZZXKWVIFSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 218.03547746g/mol
• Monoisotopic Mass: 218.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 1,1,1-trifluoro-4-(4-fluorophenyl)but-3-en-2-one

1,1,1-Trifluoro-4-(4-fluorophenyl)but-3-en-2-one (CAS 101048-46-8): Properties, Applications, and Market Insights

1,1,1-Trifluoro-4-(4-fluorophenyl)but-3-en-2-one (CAS 101048-46-8) is a fluorinated organic compound with significant potential in pharmaceutical and material science applications. This fluorinated ketone derivative features a unique molecular structure combining a trifluoromethyl group and a fluorophenyl moiety, making it valuable for various synthetic transformations. The compound's chemical formula C10H6F4O and molecular weight of 218.15 g/mol position it as an interesting building block in modern organic chemistry.

The growing interest in fluorinated organic compounds stems from their enhanced stability, bioavailability, and lipophilicity compared to non-fluorinated analogs. Researchers particularly value 1,1,1-trifluoro-4-(4-fluorophenyl)but-3-en-2-one for its role as a precursor in synthesizing more complex fluorinated molecules. Recent studies highlight its utility in developing novel pharmaceutical intermediates, especially in the creation of potential CNS-active compounds and anti-inflammatory agents.

From a synthetic chemistry perspective, this compound serves as an excellent Michael acceptor due to its α,β-unsaturated ketone structure. The electron-withdrawing effects of both the trifluoromethyl and fluorophenyl groups enhance its reactivity in nucleophilic addition reactions. Many researchers are exploring its use in click chemistry applications and as a building block for fluorinated heterocycles, which are increasingly important in drug discovery programs.

The physical properties of CAS 101048-46-8 make it particularly suitable for various laboratory applications. It typically appears as a light yellow to colorless liquid at room temperature, with moderate solubility in common organic solvents like dichloromethane, THF, and ethyl acetate. These characteristics facilitate its handling in synthetic procedures while maintaining good reactivity. The compound's stability under standard laboratory conditions contributes to its growing popularity in medicinal chemistry research.

In material science, 1,1,1-trifluoro-4-(4-fluorophenyl)but-3-en-2-one has shown promise in the development of advanced fluorinated polymers. The incorporation of fluorine atoms into polymer backbones often improves thermal stability, chemical resistance, and optical properties. Researchers are investigating its potential as a monomer or cross-linking agent for specialty materials used in electronics, coatings, and high-performance composites.

The market for fluorinated building blocks like CAS 101048-46-8 has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Industry reports indicate particular interest from companies developing next-generation small molecule therapeutics and agrochemicals. The compound's versatility as a synthetic intermediate positions it well in the expanding market for custom fluorination chemistry services.

Recent advancements in green chemistry have also impacted the production and application of this compound. Manufacturers are developing more sustainable synthetic routes to 1,1,1-trifluoro-4-(4-fluorophenyl)but-3-en-2-one, reducing environmental impact while maintaining high purity standards. These developments align with growing industry emphasis on sustainable chemical production and reduced waste generation.

Quality control remains paramount for CAS 101048-46-8, with analytical techniques including GC-MS, HPLC, and NMR spectroscopy ensuring product consistency. The compound typically requires storage under inert atmosphere at controlled temperatures to maintain stability over extended periods. Proper handling procedures are essential, though it doesn't fall under hazardous material classifications that would restrict its use in most research settings.

The scientific literature contains numerous examples of 1,1,1-trifluoro-4-(4-fluorophenyl)but-3-en-2-one applications in complex molecule synthesis. Recent publications demonstrate its utility in constructing fluorinated analogs of biologically active compounds, particularly in projects targeting CNS disorders and metabolic diseases. The compound's ability to introduce both aromatic and aliphatic fluorine atoms in single transformations makes it particularly valuable for structure-activity relationship studies.

Looking forward, the demand for specialized fluorinated intermediates like CAS 101048-46-8 is expected to grow as pharmaceutical companies continue exploring fluorine's benefits in drug design. The compound's unique structural features and synthetic versatility ensure its ongoing relevance in both academic research and industrial applications. As synthetic methodologies advance, we anticipate seeing novel applications emerge for this interesting fluorinated building block.